1-(Pentanoylamino)cyclopentane-1-carboxylic acid

• CAS No.: 15026-80-9
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 1-(pentanoylamino)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C11H19NO3/c1-2-3-6-9(13)12-11(10(14)15)7-4-5-8-11/h2-8H2,1H3,(H,12,13)(H,14,15)
• InChI Key: HPHUHSPLHSCYJB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1(CCCC1)C(=O)O

Description

1-(Pentanoylamino)cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO3 and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 3 necked 250 ml round bottom flask equipped with mechanical stirrer, was charged with sodium hydroxide solution (24.1 g dissolved in 100 ml water) and 1-aminocyclopentane carboxylic acid hydrochloride (25 g) and chilled to 0° C. under stirring. Tetra butyl ammonium bromide (0.25 g) was added to the reaction mixture followed by slow addition of a solution of valeroyl chloride (27.5 g) in toluene (20 ml) during one hour at 0-5° C. under stirring. The reaction mass was stirred for 1 hour at 0-5° C. The reaction mixture was diluted with water (100 ml) toluene (20 ml) and stirred for 15 minutes. The two phases were separated. The aqueous phase was washed with toluene (20 ml). Aqueous phase was chilled to 10° C. and acidified with hydrochloric acid and stirred it for 1 hour. The product was filtered and washed with water. The product was dried at 60° C. till constant weight. (Yield: 22 g; 68%).